Riamilovir

• CAS No.: 123606-06-4
• Product Name: Riamilovir
• Molecular Formula: C5H4N6O3S
• Molecular Weight: 228.19 g/mol
• IUPAC Name: 7-methylsulfanyl-3-nitro-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C5H4N6O3S/c1-15-5-6-4-8-7-2(11(13)14)3(12)10(4)9-5/h1H3,(H,6,8,9)
• Standard InChIKey: IDVQGNMSSHPZSJ-UHFFFAOYSA-N
• SMILES: CSC1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-]
• Canonical SMILES: CSC1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-]
• Appearance: Solid powder
• Description: Triazavirin is a guanine nucleotide analog antiviral originally developed in Russia that has shown efficacy against influenza A and B, including the H5N1 strain. It appears that Triazavirin has shown promise in reducing influenza disease severity and associated complications. Given the similarities between SARS-CoV-2 and H5N1, health officials are investigating Triazavirin as an option to combat SARS-CoV-2, the coronavirus responsible for COVID-19.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Riamilovir
• PubChem Compound: 3113817
• Last Modified: Nov 11 2021